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Compound of Interest

Compound Name: Cytochalasin O

Cat. No.: B216820 Get Quote

Essential guidance for the safe handling and disposal of Cytochalasin O, a potent cytotoxic

agent, to ensure the safety of laboratory personnel and the integrity of research.

Cytochalasin O, a member of the cytochalasin family of mycotoxins, is a powerful tool in cell

biology research due to its ability to disrupt actin polymerization. However, its cytotoxic and

potentially teratogenic nature necessitates stringent safety protocols to prevent accidental

exposure and ensure a safe laboratory environment.[1][2] This guide provides detailed

procedures for the safe handling, use, and disposal of Cytochalasin O, tailored for

researchers, scientists, and drug development professionals.

I. Hazard Identification and Risk Assessment
Cytochalasins as a class are considered highly toxic.[2] Acute exposure can lead to severe

health effects. While specific toxicology data for Cytochalasin O is limited, the safety

precautions should be based on the hazardous properties of related compounds like

Cytochalasin A, B, and D. These compounds are known to be fatal if swallowed, inhaled, or in

contact with skin.[3][4] They are also suspected of damaging fertility or the unborn child.

Key Hazards:

Acute Toxicity: Potentially fatal upon ingestion, inhalation, or skin contact.

Reproductive Toxicity: Suspected teratogen, posing a risk to fertility and fetal development.
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Irritation: May cause irritation to the skin, eyes, and respiratory tract.

II. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to create a barrier between the researcher and

the hazardous compound.

PPE Component Specification Rationale

Gloves

Double gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection in case of a breach

in the outer glove.

Gown

Disposable, fluid-resistant,

solid-front gown with tight-

fitting cuffs.

Protects skin and personal

clothing from contamination.

Eye/Face Protection
Chemical safety goggles and a

full-face shield.

Protects eyes and face from

splashes of liquid solutions or

airborne particles.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Prevents inhalation of

aerosolized powder or

droplets. Essential when

handling the solid compound

or preparing solutions.

Additional Protection
Disposable shoe covers and a

cap.

Minimizes the risk of spreading

contamination outside the

designated work area.

III. Operational Plan: From Receipt to Use
A clear and systematic workflow is crucial for minimizing exposure risk.

Workflow for Handling Cytochalasin O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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